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Compound of Interest

Compound Name: SR59230A hydrochloride

Cat. No.: B10768395 Get Quote

Technical Support Center: SR59230A
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and proper storage of SR59230A
hydrochloride. Below you will find frequently asked questions (FAQs) and troubleshooting

guides to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of SR59230A hydrochloride?

There are differing recommendations for storing solid SR59230A hydrochloride. For short-

term storage (days to weeks), it can be kept at 0-4°C. For long-term storage (months to years),

it is best to store it at -20°C in a dry, dark place.[1] Some suppliers suggest that the compound

is stable enough for a few weeks at ambient temperature, such as during shipping.[1]

Q2: What is the recommended solvent for preparing stock solutions of SR59230A
hydrochloride?

The most common solvents for SR59230A hydrochloride are Dimethyl Sulfoxide (DMSO) and

water.[1][2]

Q3: What are the solubilities of SR59230A hydrochloride in these solvents?
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The solubility of SR59230A hydrochloride can vary. Reported solubilities are:

DMSO: Soluble up to 250 mg/mL (690.78 mM), though another source indicates 100 mM.[2]

[3] It is noted that ultrasonic assistance may be needed.[3]

Water: Soluble up to 2.5 mg/mL (6.91 mM), with ultrasonic assistance potentially required.[3]

Another source suggests solubility up to 10 mM.[2]

Q4: How should I store stock solutions of SR59230A hydrochloride?

For optimal stability, stock solutions should be stored under the following conditions:

In solvent at -80°C: Stable for up to 6 months.[3]

In solvent at -20°C: Stable for up to 1 month.[3]

It is crucial to store solutions in sealed containers, away from moisture.[3]

Data Summary
Form Storage Condition Duration Source

Solid Room Temperature Short-term (shipping) [1][2][4]

0 - 4°C
Short-term (days to

weeks)
[1]

-20°C
Long-term (months to

years)
[1]

Stock Solution -20°C Up to 1 month [3]

-80°C Up to 6 months [3]
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Solvent Reported Solubility Notes Source

DMSO
up to 250 mg/mL

(690.78 mM)

Ultrasonic assistance

may be needed.

Hygroscopic DMSO

can impact solubility;

use newly opened

DMSO.

[3]

up to 100 mM [2]

Water
up to 2.5 mg/mL (6.91

mM)

Ultrasonic assistance

may be needed.
[3]

up to 10 mM [2]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO:

Weighing: Accurately weigh out the desired amount of SR59230A hydrochloride powder

(Molecular Weight: 361.91 g/mol ). For 1 mg of powder, you will need 276.31 µL of DMSO to

make a 10 mM solution.[3]

Solvent Addition: Add the appropriate volume of fresh, high-purity DMSO to the powder. It is

recommended to use newly opened DMSO as it is hygroscopic and absorbed moisture can

affect solubility.[3][5]

Dissolution: Vortex the solution to aid dissolution. If necessary, use an ultrasonic bath to

ensure the compound is fully dissolved.[3]

Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

[3]

Troubleshooting Guide
Issue: My SR59230A hydrochloride will not fully dissolve in DMSO.
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Possible Cause 1: Incorrect Solvent Volume. Double-check your calculations to ensure the

correct volume of DMSO was added for your target concentration.

Possible Cause 2: Low-Quality or Old DMSO. DMSO is hygroscopic and can absorb

moisture from the air, which can reduce the solubility of some compounds.[3][5] Use fresh,

high-purity, anhydrous DMSO.

Possible Cause 3: Insufficient Dissolution Time/Energy. Some compounds require more time

or energy to dissolve fully. Try vortexing for a longer period or using an ultrasonic bath.[3]

Issue: I observe precipitation in my stock solution after freezing and thawing.

Possible Cause 1: Repeated Freeze-Thaw Cycles. To avoid this, it is highly recommended to

aliquot your stock solution into single-use volumes before the initial freezing.

Possible Cause 2: Exceeded Storage Time. If the recommended storage time has been

exceeded, the compound may have degraded or become less stable, leading to

precipitation.

Solution: Before use, gently warm the vial to room temperature and vortex to see if the

precipitate redissolves. If it does not, it is recommended to prepare a fresh stock solution.

Issue: I am seeing a loss of biological activity in my experiments.

Possible Cause 1: Improper Storage. Both the solid compound and stock solutions can

degrade if not stored at the recommended temperatures and protected from moisture and

light.[1][3]

Possible Cause 2: Multiple Freeze-Thaw Cycles. As mentioned, this can lead to degradation

of the compound in solution.

Possible Cause 3: Contamination. Ensure that your stock solution has not been

contaminated.
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Stock Solution Preparation Storage Experimental Use

Weigh SR59230A HCl Add fresh, anhydrous DMSO Vortex / Sonicate to dissolve Aliquot into single-use vials Store at -20°C (1 month) or
-80°C (6 months) Thaw aliquot Dilute to working concentration Perform experiment

Click to download full resolution via product page

Caption: Recommended workflow for preparing and storing SR59230A hydrochloride stock

solutions.

Inconsistent Experimental Results?

Were storage recommendations followed?

Was the stock solution prepared correctly?

Yes

Degradation likely.
Prepare fresh stock.

No

Were aliquots used to avoid freeze-thaw cycles?

Yes

Solubility issues likely.
Remake stock with fresh DMSO.

No

Degradation possible.
Use a new aliquot.

No

Consider other experimental variables.

Yes
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Caption: Troubleshooting decision tree for unexpected experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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